Cas no 2172208-22-7 (2-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetamidoacetic acid)

• Product Name: 2-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetamidoacetic acid
• CAS No: 2172208-22-7
• MF: C₂₅H₂₇N₃O₇
• MW: 481.49778676033
• CID: 5995863
• PubChem ID: 165550279
• Update Time: 2025-05-19

2-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetamidoacetic acid
• EN300-1482759
• 2172208-22-7
• 2-[2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)acetamido]acetic acid

• Inchi： 1S/C25H27N3O7/c29-22(26-13-23(30)31)12-27-24(32)21-10-9-15(35-21)11-28-25(33)34-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-21H,9-14H2,(H,26,29)(H,27,32)(H,28,33)(H,30,31)
• InChI Key： BDOCCJTZDWAJCB-UHFFFAOYSA-N
• SMILES： O1C(C(NCC(NCC(=O)O)=O)=O)CCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 481.18490021g/mol
• Monoisotopic Mass: 481.18490021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 143Ų

Additional information on 2-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetamidoacetic acid

Comprehensive Overview of 2-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetamidoacetic acid (CAS No. 2172208-22-7)

2-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetamidoacetic acid (CAS No. 2172208-22-7) is a highly specialized organic compound widely utilized in peptide synthesis and bioconjugation. Its intricate structure features a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a critical component in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently employ this compound due to its stability and compatibility with automated peptide synthesizers, making it indispensable in drug discovery and biotechnology applications.

The growing demand for custom peptides and therapeutic proteins has amplified interest in CAS No. 2172208-22-7. With advancements in AI-driven molecular design and high-throughput screening, this compound plays a pivotal role in accelerating precision medicine research. Its Fmoc-protected amino acid derivative ensures efficient coupling reactions, minimizing side products—a key concern for laboratories optimizing peptide yield and purity. Recent studies highlight its utility in targeted drug delivery systems, particularly for oncological and neurological therapeutics.

From a synthetic chemistry perspective, 2-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetamidoacetic acid exemplifies innovation in carbohydrate-amino acid hybrids. The oxolan-2-yl moiety enhances solubility in polar solvents, addressing common challenges in peptide purification. This aligns with industry trends favoring green chemistry principles, as researchers seek eco-friendly solvents for large-scale production. Notably, its compatibility with microwave-assisted synthesis techniques has reduced reaction times by up to 70%, a breakthrough documented in recent ACS Publications journals.

Quality control protocols for CAS No. 2172208-22-7 emphasize HPLC-MS validation to ensure ≥98% purity, a standard demanded by GMP-certified facilities. The compound’s MSDS details optimal storage conditions (-20°C under argon), reflecting its sensitivity to hydrolysis—a frequently searched topic among laboratory technicians. Furthermore, its logP value and hydrogen bond donor/acceptor counts make it a subject of interest in computational chemistry forums, where users debate QSAR modeling strategies for similar Fmoc derivatives.

Emerging applications include its use in DNA-encoded libraries (DELs) for fragment-based drug discovery, a hot topic in 2024 pharmaceutical conferences. The compound’s bifunctional linker properties enable precise protein labeling, crucial for CRISPR-Cas9 studies and antibody-drug conjugate (ADC) development. These cutting-edge uses have spurred discussions on Reddit’s r/chemistry and ResearchGate, with particular focus on its cost-efficiency compared to commercial PEG linkers.

In summary, 2-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetamidoacetic acid represents a nexus of traditional organic synthesis and modern biotech innovation. Its multifaceted applications—from peptide vaccines to nanocarrier functionalization—underscore why CAS No. 2172208-22-7 remains a highly cited compound in PubMed and SciFinder databases. As the scientific community prioritizes reproducible research and open-access data, this molecule’s well-documented protocols position it as a staple in 21st-century chemical research.